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Compound of Interest

Compound Name: Hexacosyl tetracosanoate

Cat. No.: B15232605

In-depth Technical Guide: Hexacosyl
Tetracosanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise summary of the key physicochemical properties of
Hexacosyl Tetracosanoate. While a comprehensive guide including extensive experimental
protocols and signaling pathways is not feasible due to the limited publicly available research
on this specific compound, this guide serves as a foundational reference for its basic molecular
and identifying information.

Core Data

Hexacosyl tetracosanoate is a long-chain wax ester composed of a C26 fatty alcohol
(hexacosanol) and a C24 fatty acid (tetracosanoic acid). Its fundamental properties are
summarized below.
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Property Value Citation
CAS Number 121878-03-3 [1][2]
Molecular Weight 733.33 g/mol [1][2]13]
Molecular Formula CsoH10002 [1][2]13]

Structural Information

A clear understanding of the molecular structure is crucial for any further research or
application development.

Logical Relationship of Components

The formation of hexacosyl tetracosanoate from its constituent alcohol and fatty acid is a
straightforward esterification reaction.

Esterification of Hexacosyl Tetracosanoate

Hexacosanol (C26 Alcohol) Tetracosanoic Acid (C24 Fatty Acid)

Hexacosyl Tetracosanoate
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Caption: Formation of Hexacosyl Tetracosanoate.

Experimental Protocols and Signaling Pathways

Extensive searches for detailed experimental protocols involving the synthesis, purification, or
biological application of hexacosyl tetracosanoate did not yield specific, reproducible
methodologies. Similarly, there is no available scientific literature that implicates hexacosyl
tetracosanoate in any specific signaling pathways. The research community has largely
focused on its constituent parts, tetracosanoic acid and other fatty acid esters, rather than this
particular long-chain wax ester.

Conclusion

Hexacosyl tetracosanoate is a chemically defined long-chain wax ester with established
fundamental properties such as its CAS number and molecular weight. However, there is a
significant lack of in-depth research into its biological activity, potential therapeutic applications,
and specific roles in cellular signaling. This presents an opportunity for novel research
endeavors to explore the properties and potential applications of this molecule. Future studies
could focus on its synthesis, isolation from natural sources, and screening for biological
activities, which would be crucial for any potential drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexacosyl tetracosanoate CAS number and molecular
weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15232605#hexacosyl-tetracosanoate-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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